Cas no 146681-13-2 (1,4-Diazabicyclo[2.2.1]heptane-2,7-dione(9CI))

• Product Name: 1,4-Diazabicyclo[2.2.1]heptane-2,7-dione(9CI)
• CAS No: 146681-13-2
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 101076
• PubChem ID: 15111750
• Update Time: 2025-04-18

1,4-Diazabicyclo[2.2.1]heptane-2,7-dione(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.1]heptane-2,7-dione(9CI)
• 1,4-Diazabicyclo[2.2.1]heptane-2,7-dione
• 1,4-diazabicyclo[2.2.1]heptane-3,7-dione
• DTXSID70568384
• 146681-13-2

• Inchi： 1S/C5H6N2O2/c8-4-3-6-1-2-7(4)5(6)9/h1-3H2
• InChI Key： KMQDMSXORRNSAX-UHFFFAOYSA-N
• SMILES： O=C1N2C(CN1CC2)=O

Computed Properties

• Exact Mass: 126.04298
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62